Dioxethedrine-d5 Hydrochloride

Specification

• Molecular Formula: C₁₁H₁₃D₅ClNO₃
• Molecular Weight: 252.75

Introduction

Chemical Characteristics of Dioxethedrine-d5 Hydrochloride

Structural Properties

Dioxethedrine-d5 Hydrochloride, like other deuterated analogs, features five deuterium atoms strategically positioned within its molecular framework. While comprehensive structural information specific to Dioxethedrine-d5 Hydrochloride is limited in current literature, its structure likely follows patterns established by similar deuterated compounds such as Diphenhydramine-d5 Hydrochloride.

For comparison, Diphenhydramine-d5 Hydrochloride (CAS: 1219795-16-0) contains five deuterium atoms positioned on one of its phenyl rings (phenyl-d5), creating a stable isotopically labeled compound with distinct mass spectrometric properties. The hydrochloride salt formation enhances solubility while maintaining the pharmacological profile of the parent compound.

Physical and Chemical Properties

Based on analogous deuterated compounds, Dioxethedrine-d5 Hydrochloride likely exhibits the following properties, though specific characterization data remains limited:

Property	Expected Characteristics
Appearance	Crystalline solid
Solubility	Soluble in water and polar organic solvents
Molecular Formula	Contains five deuterium atoms (D or ²H)
CAS Registry	Not specifically identified in search results
Stability	Likely stable under standard laboratory conditions

Analytical Applications

Role in Pharmaceutical Analysis

Deuterated compounds like Dioxethedrine-d5 Hydrochloride serve critical functions in analytical methods, particularly as internal standards for quantification protocols. Similar compounds such as deuterated desloratadine (DESD5) have demonstrated efficacy as internal standards in LC-MS/MS methods for pharmaceutical analysis.

The addition of five deuterium atoms creates a compound that behaves chromatographically similar to the non-deuterated version while providing a distinct mass spectrometric signature. This property enables accurate quantification even in complex matrices such as human plasma or other biological fluids. The development of stability-indicating LC-MS/MS methods incorporating deuterated internal standards has become standard practice in bioanalytical laboratories supporting clinical advancement of pharmaceutical compounds.

Quantitative Analysis Benefits

The incorporation of deuterated internal standards like Dioxethedrine-d5 Hydrochloride in analytical methods offers several advantages:

• Enhanced accuracy in quantification due to similar chemical behavior to the analyte

• Improved precision in sample preparation and extraction procedures

• Compensation for matrix effects during ionization processes

• Better correction for potential analyte losses during sample processing

• Reliable detection and quantification at lower concentration limits

In comparable validated methods utilizing deuterated internal standards, researchers have achieved lower limits of quantification (LLOQ) of approximately 100 pg/ml with excellent accuracy (approximately 100% nominal) and precision (CV < 5%).

Comparative Analysis with Similar Deuterated Compounds

Comparison with Diphenhydramine-d5 Hydrochloride

Diphenhydramine-d5 Hydrochloride represents one of the better-characterized deuterated pharmaceutical compounds with potential structural similarities to Dioxethedrine-d5 Hydrochloride. Examining this compound provides contextual understanding that may apply to Dioxethedrine-d5 Hydrochloride:

Property	Diphenhydramine-d5 Hydrochloride	Dioxethedrine-d5 Hydrochloride
CAS Number	1219795-16-0	Not specifically identified in search results
Molecular Weight	296.8 g/mol	Not specifically identified in search results
Deuterium Position	Phenyl-d5 (one phenyl ring fully deuterated)	Likely contains five deuterium atoms in specific positions
Parent Compound	N,N-dimethyl-2-[(2,3,4,5,6-pentadeuteriophenyl)-phenylmethoxy]ethanamine	Not specifically identified in search results
Primary Applications	Internal standard for bioanalytical methods	Likely similar analytical applications

Diphenhydramine-d5 Hydrochloride contains deuterium atoms located on one phenyl ring, creating the phenyl-d5 configuration. This strategic deuteration maintains chemical similarity while providing a distinct mass spectrometric signature useful for analytical applications.

Insights from Tapentadol-d5 Hydrochloride

Property	Tapentadol-d5 Hydrochloride	Potential Relevance to Dioxethedrine-d5 Hydrochloride
CAS Number	1217724-63-4	Demonstrates registration pattern for deuterated compounds
Molecular Formula	C₁₄H₂₄ClNO	Illustrates molecular formula notation for deuterated compounds
Molecular Weight	262.83 g/mol	Demonstrates impact of deuteration on molecular weight
Creation Date	2010-07-26	Indicates timeline for development of deuterated standards
Hydrogen Bond Properties	Donor Count: 2, Acceptor Count: 2	May share similar properties depending on structure

The specific deuteration pattern in Tapentadol-d5 Hydrochloride (pentadeuterio configuration at positions 1,1,1,2,2) demonstrates the strategic placement of deuterium atoms to create compounds with optimal properties for analytical applications.

Synthesis and Manufacturing Considerations

Quality Control Parameters

Quality control for deuterated compounds like Dioxethedrine-d5 Hydrochloride would likely focus on:

• Isotopic purity (percentage of molecules containing the correct number of deuterium atoms)

• Chemical purity (absence of non-deuterated compound and synthesis byproducts)

• Position-specific deuteration (confirmation of deuterium at intended molecular locations)

• Stability under storage conditions

• Batch-to-batch consistency

Research Applications and Future Directions

Current Applications

Based on the applications of similar deuterated compounds, Dioxethedrine-d5 Hydrochloride would likely serve important functions in:

• Quantitative bioanalytical methods for pharmaceutical development

• Pharmacokinetic studies requiring precise quantification

• Metabolite identification and characterization

• Stability-indicating analytical methods

• Drug discovery and development processes

Research Limitations

The current research landscape for Dioxethedrine-d5 Hydrochloride presents several limitations:

• Limited published literature specifically addressing this compound

• Insufficient public characterization data compared to other deuterated standards

• Unclear regulatory status and standardization protocols

• Potential availability constraints for research laboratories

• Incomplete understanding of stability under various experimental conditions

Future Research Directions

Moving forward, research priorities for Dioxethedrine-d5 Hydrochloride might include:

• Comprehensive physical and chemical characterization

• Development of optimized synthesis protocols

• Validation studies for analytical applications

• Stability assessment under various storage and experimental conditions

• Comparative studies with non-deuterated counterparts and alternative internal standards